10.1039/B811482J | Luminescent gold(i) metallo-acids and their hydrogen bonded supramolecular liquid crystalline derivatives with decyloxystilbazole as hydrogen acceptor†‡

Luminescent gold(i) metallo-acids and their hydrogen bonded supramolecular liquid crystalline derivatives with decyloxystilbazole as hydrogen acceptor†‡

Dalton Transactions Pub Date: 2008-11-14 DOI: 10.1039/B811482J

Abstract

Gold complexes of 4-isocyanobenzoic acid, [AuX(CNC₆H₄CO₂H)] (X = C [triple bond, length as m-dash] C–C₆H₄–C₉H₁₉, C₆F₅, C₆F₄OC₆H₁₃, C₆F₄C₆F₄Br) and [(μ-4,4′-C₆F₄C₆F₄){Au(CNC₆H₄CO₂H)}₂], have been isolated. These metallo-acids are luminescent. The single crystal X-ray diffraction study of [Au(C₆F₅)(CNC₆H₄CO₂H)]_∞ confirms a rod-like structure of the molecule, with a linear coordination around the gold atom, which extends into a supramolecular entity supported by hydrogen bond, gold-gold, and fluorophilic (F_ortho⋯F_meta) interactions. The carboxylic acid group of the gold isocyanide complexes acts also as a hydrogen donor towards the hydrogen acceptor decyloxystilbazole, affording some hydrogen-bonded supramolecular liquid crystals.

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Journal Name：Dalton Transactions

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